Cas no 2137982-91-1 (7-(2,2-dimethylcyclopropyl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-(2,2-dimethylcyclopropyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2137982-91-1
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 6045837
• PubChem ID: 165740228
• Update Time: 2025-10-16

7-(2,2-dimethylcyclopropyl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(2,2-dimethylcyclopropyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• EN300-1075830
• 7-(2,2-dimethylcyclopropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
• 2137982-91-1

• Inchi： 1S/C12H17NS/c1-12(2)7-9(12)10-11-8(3-5-13-10)4-6-14-11/h4,6,9-10,13H,3,5,7H2,1-2H3
• InChI Key： DIFFEHPASOCGAM-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C1=2)C1CC1(C)C

Computed Properties

• Exact Mass: 207.10817072g/mol
• Monoisotopic Mass: 207.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.3Ų

Additional information on 7-(2,2-dimethylcyclopropyl)-4H,5H,6H,7H-thieno2,3-cpyridine

Introduction to 7-(2,2-dimethylcyclopropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2137982-91-1)

7-(2,2-dimethylcyclopropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2137982-91-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a 2,2-dimethylcyclopropyl group and the thienopyridine scaffold, make it an intriguing candidate for further investigation.

The thienopyridine scaffold is a well-established core structure in medicinal chemistry, often found in drugs with antiplatelet and antithrombotic properties. However, the addition of the 2,2-dimethylcyclopropyl group introduces a new dimension to the molecule's pharmacological profile. This group is known for its ability to modulate the conformational flexibility and lipophilicity of the parent compound, which can significantly impact its biological activity and pharmacokinetic properties.

Recent studies have explored the potential of 7-(2,2-dimethylcyclopropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine in various therapeutic areas. One notable application is its use as a potential antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent cytotoxic activity against several human cancer cell lines. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a promising lead for further drug development.

In addition to its antitumor properties, 7-(2,2-dimethylcyclopropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 7-(2,2-dimethylcyclopropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine have also been studied in detail. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and stability of 7-(2,2-dimethylcyclopropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine. For example, esterification or amide formation can be used to create prodrugs that are more stable under physiological conditions but are rapidly metabolized to release the active parent compound upon administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(2,2-dimethylcyclopropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and support further clinical development.

In conclusion, 7-(2,2-dimethylcyclopropyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2137982-91-1) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and optimize its pharmacological profile. As more data become available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the treatment of various diseases.